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Introduction

PC Biotin-PEG3-azide is a versatile chemical probe that integrates three key functionalities: a
photocleavable (PC) linker, a biotin tag for high-affinity binding to streptavidin or avidin, and a
terminal azide group for click chemistry.[1][2] The polyethylene glycol (PEG3) spacer enhances
solubility in aqueous media and minimizes steric hindrance.[2][3][4] This reagent is particularly
valuable for applications in chemical biology, proteomics, and drug delivery, enabling the
reversible labeling, capture, and release of biomolecules.[1][2]

The terminal azide allows for covalent conjugation to alkyne-modified molecules via two
primary "click" chemistry pathways: the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][5] The
photocleavable linker, typically a 2-nitrobenzyl group, can be cleaved with high efficiency upon
exposure to near-UV light (e.g., 300-365 nm), allowing for the gentle release of captured
biomolecules.[4][6][7][8]

These application notes provide detailed protocols for utilizing PC Biotin-PEG3-azide in both
CuAAC and SPAAC reactions, along with guidelines for the subsequent photocleavage and
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release of target molecules.

Product Information

Product Name PC Biotin-PEG3-azide

CAS Number 1937270-46-6

Molecular Formula C35H55N9012S

Molecular Weight 825.94 g/mol

Purity >95%

Storage Store at -20°C, protected from light.

Note: Data sourced from multiple suppliers.[4][9]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chemical reaction for CUAAC and a general experimental
workflow for the application of PC Biotin-PEG3-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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